2-(2-Methoxyethoxy)ethanol

• CAS No.: 111-77-3
• Product Name: 2-(2-Methoxyethoxy)ethanol
• Molecular Formula: C5H12O3; CH3O(CH2)2O(CH2)2OH; C5H12O3
• Molecular Weight: 120.15 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)ethanol
• Standard InChI: InChI=1S/C5H12O3/c1-7-4-5-8-3-2-6/h6H,2-5H2,1H3
• Standard InChIKey: SBASXUCJHJRPEV-UHFFFAOYSA-N
• SMILES: COCCOCCO
• Canonical SMILES: COCCOCCO
• Boiling Point: 381 °F at 760 mm Hg (NTP, 1992); 193.0 °C; 193 °C; 381°F
• Colorform: Colorless liquid; Water-white liquid; Light yellow clear liquid
• Density: 1.025 at 68 °F (USCG, 1999); 1.035 g/cu cm at 20 °C; Relative density (water = 1): 1.04; 1.025
• Flash Point: 200 °F (NTP, 1992); 205 °F (96 °C) (open cup); 93 °C o.c.; 200°F
• Melting Point: -94 °F (NTP, 1992); Less than -84 °C; -94°F
• Physical Description: Diethylene glycol monomethyl ether is a colorless liquid with a sweet odor. Floats and mixes with water. (USCG, 1999); Liquid; COLOURLESS LIQUID.; Colorless liquid with a sweet odor.
• Description: 2-(2-methoxyethoxy)ethanol is a hydroxypolyether that is the monomethyl ether derivative of diethylene glycol. It has a role as a teratogenic agent and a solvent. It is a hydroxypolyether and a diether. It derives from a diethylene glycol.; Diethylene glycol monomethyl ether is a colorless liquid with a sweet odor. Floats and mixes with water. (USCG, 1999)
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 8.32 M; Miscible /1X10+6 mg/L/ with water; Miscible with alcohol, glycerol, ether, acetone, dimethylformamide; Very soluble in ethanol, ethyl ether; SOL IN ALL PROPN IN BENZENE; Solubility in water: very good
• Synonyms: 2-(2-methoxyethoxy)ethanol; 2-MEE cpd
• Vapor Density: 4.14 (NTP, 1992) (Relative to Air); 4.14 (Air = 1); Relative vapor density (air = 1): 4.1; 4.14
• Vapor Pressure: 0.2 mm Hg at 68 °F ; 0.25 mm Hg at 77° F (NTP, 1992); 0.25 mmHg; 0.25 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 30; 0.2 mmHg
• PubChem Compound: 8134
• Last Modified: Nov 11 2021